molecular formula C9H9N B588851 2-Phenylpropionitrile-d5 CAS No. 1330238-27-1

2-Phenylpropionitrile-d5

Cat. No. B588851
CAS RN: 1330238-27-1
M. Wt: 136.209
InChI Key: NVAOLENBKNECGF-VIQYUKPQSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Phenylpropionitrile-d5 is a biochemical used for proteomics research . It has a molecular formula of C9H4D5N and a molecular weight of 136.21 .


Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C9H4D5N . The structure is well-defined, and it is not claimed confidential .


Physical And Chemical Properties Analysis

This compound is a yellow oil . It has a molecular weight of 136.21 and a molecular formula of C9H4D5N .

Safety and Hazards

2-Phenylpropionitrile-d5 is for research use only and is not intended for diagnostic or therapeutic use . It is highly flammable and toxic if swallowed, in contact with skin, or if inhaled .

properties

CAS RN

1330238-27-1

Molecular Formula

C9H9N

Molecular Weight

136.209

IUPAC Name

2-(2,3,4,5,6-pentadeuteriophenyl)propanenitrile

InChI

InChI=1S/C9H9N/c1-8(7-10)9-5-3-2-4-6-9/h2-6,8H,1H3/i2D,3D,4D,5D,6D

InChI Key

NVAOLENBKNECGF-VIQYUKPQSA-N

SMILES

CC(C#N)C1=CC=CC=C1

synonyms

α-Methyl-benzeneacetonitrile-d5;  Hydratroponitrile-d5;  (+/-)-α-Methylbenzeneacetonitrile-d5;  NSC 11264-d5;  NSC 37485-d5;  dl-2-Phenylpropionitrile-d5;  dl-α-Phenylethyl Isocyanide-d5;  α-Cyanoethylbenzene-d5;  α-Methylbenzeneacetonitrile-d5;  α-Methylbenz

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.